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Compound of Interest

Compound Name: 2,6-Dichloro-4-methoxyaniline

Cat. No.: B019904 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility of 2,6-
dichloro-4-methoxyaniline, a key chemical intermediate. Due to the limited availability of

specific quantitative solubility data in public literature, this document focuses on presenting the

available qualitative information and details a robust experimental protocol for the quantitative

determination of its solubility in various organic solvents. The methodologies described,

primarily the isothermal shake-flask method coupled with High-Performance Liquid

Chromatography (HPLC) analysis, are standard in the pharmaceutical and chemical industries,

ensuring the generation of accurate and reproducible data. This guide includes a structured

data table, a detailed experimental protocol, and a visual workflow to aid researchers in their

laboratory work.

Introduction to 2,6-Dichloro-4-methoxyaniline
2,6-Dichloro-4-methoxyaniline is a substituted aniline derivative. Its molecular structure,

featuring a methoxy group and two chlorine atoms on the aniline ring, dictates its

physicochemical properties, including its solubility in organic solvents. Understanding the

solubility of this compound is critical for its use in synthetic reactions, purification processes

such as crystallization, and for the development of formulations in the pharmaceutical industry.

While extensive quantitative solubility data for 2,6-dichloro-4-methoxyaniline in a wide range

of organic solvents is not readily available in the public domain, this guide provides a

framework for its determination.
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Physicochemical Properties
A summary of the key physicochemical properties of 2,6-dichloro-4-methoxyaniline is

presented in the table below.

Property Value

CAS Number 6480-66-6

Molecular Formula C₇H₇Cl₂NO

Molecular Weight 192.04 g/mol

Melting Point 71°C

Boiling Point 267°C

Appearance White to Very Dark Grey Solid

Qualitative Solubility Data
Qualitative solubility information for 2,6-dichloro-4-methoxyaniline has been reported in

chemical literature. The table below summarizes this data and serves as a template for

recording experimentally determined quantitative values.
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Organic
Solvent

Qualitative
Solubility

Temperatur
e (°C)

Solubility (
g/100 mL)

Solubility
(mol/L)

Method of
Determinati
on

Chloroform

Slightly

Soluble[1],

Soluble[2]

Not Specified
Data not

available

Data not

available

To be

determined

Ethyl Acetate
Slightly

Soluble[1]
Not Specified

Data not

available

Data not

available

To be

determined

Methanol

Slightly

Soluble[1],

Soluble[2]

Not Specified
Data not

available

Data not

available

To be

determined

Ethanol
Data not

available

Acetone
Data not

available

Dichlorometh

ane

Data not

available

Toluene
Data not

available

n-Hexane
Data not

available

Dimethyl

Sulfoxide

(DMSO)

Data not

available

N,N-

Dimethylform

amide (DMF)

Data not

available

Experimental Protocol for Solubility Determination:
Isothermal Shake-Flask Method
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The isothermal shake-flask method is a widely accepted and reliable technique for determining

the equilibrium solubility of a solid compound in a solvent.[3][4] The concentration of the

dissolved solute in the saturated solution is then determined using a suitable analytical method,

such as HPLC.[5][6][7]

4.1. Materials and Reagents

2,6-Dichloro-4-methoxyaniline (high purity)

Selected organic solvents (HPLC grade or equivalent)

Deionized water

Acetonitrile (HPLC grade)

Reference standard of 2,6-Dichloro-4-methoxyaniline

Filter membranes (e.g., 0.22 µm PTFE or equivalent, compatible with the solvent)

4.2. Equipment

Analytical balance

Thermostatically controlled shaker or incubator

Vials with screw caps

Centrifuge

Volumetric flasks and pipettes

Syringes and syringe filters

High-Performance Liquid Chromatography (HPLC) system with a UV detector

4.3. Preparation of Saturated Solution

Add an excess amount of 2,6-dichloro-4-methoxyaniline to a vial containing a known

volume of the selected organic solvent. The presence of undissolved solid is essential to
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ensure that a saturated solution is achieved at equilibrium.[8]

Seal the vials tightly to prevent solvent evaporation during equilibration.

4.4. Equilibration

Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25

°C).

Agitate the mixtures for a sufficient duration to ensure equilibrium is reached. A period of 24

to 48 hours is typically recommended.[8]

After the equilibration period, cease agitation and allow the vials to stand at the same

constant temperature to let the undissolved solid settle. Centrifugation can be used to

facilitate the separation of the solid and liquid phases.[8]

4.5. Sample Preparation and Analysis by HPLC

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a

syringe.

Filter the withdrawn sample through a syringe filter (e.g., 0.22 µm) into a clean vial to remove

any remaining solid particles.

Dilute the filtered, saturated solution with a suitable solvent to a concentration that falls within

the linear range of the HPLC calibration curve.

Prepare a series of standard solutions of 2,6-dichloro-4-methoxyaniline of known

concentrations in the same solvent.

Analyze the standard solutions and the diluted sample solution by HPLC. A reverse-phase

C18 column is often suitable for aniline derivatives.[9] The mobile phase could consist of a

mixture of acetonitrile and water.[10] Detection can be performed using a UV detector at a

suitable wavelength (e.g., 254 nm).[9]

Construct a calibration curve by plotting the peak area against the concentration of the

standard solutions.
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4.6. Calculation of Solubility

Determine the concentration of 2,6-dichloro-4-methoxyaniline in the diluted sample from

the calibration curve.

Calculate the original concentration in the saturated solution by accounting for the dilution

factor. This value represents the solubility of the compound in the chosen solvent at the

specified temperature.

Express the solubility in desired units, such as g/100 mL or mol/L.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.
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Add excess 2,6-Dichloro-4-methoxyaniline
to a known volume of solvent in a sealed vial

Equilibrate in a thermostatic shaker
(e.g., 24-48 hours at 25°C)

Phase Separation:
Allow solid to settle or centrifuge

Withdraw and filter supernatant
(0.22 µm filter)

Prepare a precise dilution
of the filtered saturated solution

Analyze by HPLC with UV detection

Calculate concentration from
calibration curve and dilution factor

Prepare calibration curve with
known standards

Report Solubility
(e.g., in g/100 mL or mol/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of 2,6-Dichloro-4-
methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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